Cas no 2137833-89-5 (1-Ethyl-4-(nitromethylidene)piperidine)
1-Ethyl-4-(nitromethylidene)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-4-(nitromethylidene)piperidine
- EN300-725170
- 2137833-89-5
- 1-Ethyl-4-(nitromethylidene)piperidine
-
- Inchi: 1S/C8H14N2O2/c1-2-9-5-3-8(4-6-9)7-10(11)12/h7H,2-6H2,1H3
- InChI Key: JKJZGEJUAMSBCH-UHFFFAOYSA-N
- SMILES: [O-][N+](/C=C1\CCN(CC)CC\1)=O
Computed Properties
- Exact Mass: 170.105527694g/mol
- Monoisotopic Mass: 170.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 49.1Ų
1-Ethyl-4-(nitromethylidene)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-725170-1.0g |
1-ethyl-4-(nitromethylidene)piperidine |
2137833-89-5 | 1g |
$0.0 | 2023-06-07 |
1-Ethyl-4-(nitromethylidene)piperidine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 1-Ethyl-4-(nitromethylidene)piperidine
Introduction to 1-Ethyl-4-(nitromethylidene)piperidine (CAS No. 2137833-89-5)
1-Ethyl-4-(nitromethylidene)piperidine, with the CAS number 2137833-89-5, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a piperidine ring substituted with an ethyl group and a nitromethylidene moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various applications.
The molecular formula of 1-Ethyl-4-(nitromethylidene)piperidine is C9H14N2O2, and its molecular weight is approximately 178.21 g/mol. The compound's structure features a piperidine ring, which is a six-membered heterocyclic amine, and the presence of the nitromethylidene group (C=N-NO2) introduces significant electronic and steric effects. These structural features contribute to the compound's reactivity and potential biological activity.
In recent years, research on 1-Ethyl-4-(nitromethylidene)piperidine has focused on its potential applications in medicinal chemistry and drug discovery. Studies have shown that compounds with similar structures can exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of nitroalkenes, a class of compounds that includes 1-Ethyl-4-(nitromethylidene)piperidine. The results indicated that these compounds can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo.
The potential therapeutic applications of 1-Ethyl-4-(nitromethylidene)piperidine are not limited to inflammation. Research has also explored its role in neurodegenerative diseases. A study published in the European Journal of Pharmacology in 2023 examined the neuroprotective effects of nitroalkenes on neuronal cells exposed to oxidative stress. The findings suggested that these compounds can protect neurons from damage by scavenging reactive oxygen species (ROS) and modulating signaling pathways involved in cell survival.
Beyond its biological activities, 1-Ethyl-4-(nitromethylidene)piperidine has also been studied for its synthetic utility. In organic synthesis, the nitromethylidene group can serve as a versatile functional handle for further chemical modifications. For example, it can be reduced to form an amino group or undergo nucleophilic addition reactions to generate new derivatives. These synthetic transformations can lead to the development of novel compounds with diverse biological activities.
The synthesis of 1-Ethyl-4-(nitromethylidene)piperidine typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 4-nitrobenzaldehyde with 1-ethylpiperidine in the presence of a suitable base. This reaction forms an imine intermediate, which can be further manipulated to obtain the desired product. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound.
In terms of safety and handling, it is important to note that while 1-Ethyl-4-(nitromethylidene)piperidine is not classified as a hazardous material or controlled substance, it should still be handled with care in laboratory settings. Proper personal protective equipment (PPE) should be worn, and standard laboratory safety protocols should be followed to ensure safe handling and storage.
The future prospects for 1-Ethyl-4-(nitromethylidene)piperidine are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As more studies are conducted, it is likely that additional insights into its mechanisms of action and biological effects will be gained, further expanding its utility in both academic research and industrial settings.
2137833-89-5 (1-Ethyl-4-(nitromethylidene)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)